Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate
Overview
Description
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate is a chemical compound . It has been studied for its potential anti-proliferative activity and its ability to induce apoptosis in promyelocytic leukemia HL-60 cells .
Synthesis Analysis
The compound can be synthesized by reacting phenyl isothiocyanate with ethyl γ-chloroacetoacetate in the presence of sodium hydride .Chemical Reactions Analysis
The compound shows typical reactions of a keto methylene compound. The Vilsmeier reagent and phosphorus oxychloride give the chloroformylthiophen .Physical And Chemical Properties Analysis
The compound has a molecular weight of 263.31 . Its melting point is 147-149°C, and it has a predicted boiling point of 402.2±45.0 °C and a predicted density of 1.364±0.06 g/cm3 .Scientific Research Applications
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate has a wide range of applications in the scientific research field. It can be used in both in vivo and in vitro experiments.
In Vivo
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate can be used in in vivo experiments to study the effects of certain drugs on the body. It can also be used to study the biochemical and physiological effects of certain compounds on the body.
In Vitro
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate can be used in in vitro experiments to study the effects of certain compounds on cells. It can also be used to study the biochemical and physiological effects of certain compounds on cells.
Mechanism of Action
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate works by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that are involved in a wide range of physiological processes in the body. By inhibiting COX-2, this compound can reduce the production of prostaglandins, which can have a wide range of effects on the body.
Biological Activity
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate has been shown to have a wide range of biological activities. It has been shown to have anti-inflammatory, analgesic, and antipyretic activities. It has also been shown to have antioxidant, anti-cancer, and anti-microbial activities.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to reduce oxidative stress and to have anti-cancer and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate in lab experiments is its versatility and wide range of applications. It can be used in both in vivo and in vitro experiments to study the effects of certain compounds on the body and on cells. However, it should be noted that this compound can be toxic in high doses, so care should be taken when using it in lab experiments.
Future Directions
The future directions for Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate are numerous. It could be used to develop new drugs for the treatment of a variety of diseases, such as inflammation, pain, and cancer. It could also be used to develop new methods for synthesizing other compounds, such as drugs and other organic compounds. Additionally, it could be used to develop new methods for analyzing the effects of certain compounds on the body and on cells. Finally, it could be used to develop new methods for analyzing the biochemical and physiological effects of certain compounds on the body and on cells.
Synthesis Methods
Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate can be synthesized through a number of different methods. One of the most common methods of synthesis is the Williamson ether synthesis. This method involves the reaction of an alkoxide and an alkyl halide in the presence of a base. This reaction produces a new ether bond between the alkoxide and the alkyl halide. This compound can also be synthesized through the reaction of an aniline and an ester in the presence of a base. This reaction produces a new amide bond between the aniline and the ester.
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-hydroxy-5-phenylimino-2H-thiophene-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3S/c1-2-17-13(16)11-10(15)8-18-12(11)14-9-6-4-3-5-7-9/h3-7,15H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJMOPMXQAVHCTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(CSC1=NC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50326944 |
Source
|
| Record name | Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50326944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
78267-15-9 |
Source
|
| Record name | Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50326944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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